Cas no 100868-34-6 (Pyrimidine,5-ethyl-4-methyl-)

• Product Name: Pyrimidine,5-ethyl-4-methyl-
• CAS No: 100868-34-6
• MF: C₇H₁₀N₂
• MW: 122.167701244354
• CID: 124280
• PubChem ID: 53663588
• Update Time: 2025-04-18

Pyrimidine,5-ethyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,5-ethyl-4-methyl-
• Pyrimidine, 5-ethyl-4-methyl- (6CI)
• SCHEMBL1132721
• 5-ethyl-4-methylpyrimidine
• 100868-34-6

• Inchi： 1S/C7H10N2/c1-3-7-4-8-5-9-6(7)2/h4-5H,3H2,1-2H3
• InChI Key： VBYNWDSUFLFBCG-UHFFFAOYSA-N
• SMILES： N1C=NC=C(C=1C)CC

Computed Properties

• Exact Mass: 122.0845
• Monoisotopic Mass: 122.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives